tert-Butyl 1-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate

• IUPAC Name: tert-butyl 2-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate
• InChI: InChI=1S/C13H24N2O2/c1-12(2,3)17-11(16)15-6-4-13(5-7-15)8-10(13)9-14/h10H,4-9,14H2,1-3H3
• InChI Key: KUFZKQLFEAITSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CC2CN
• Molecular Formula: C13H24N2O2
• DSSTOX Substance ID: DTXSID10672535
• Molecular Weight: 240.34 g/mol
• CAS RN: 1163729-53-0

Description

The compound “tert-butyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate hydrochloride” is similar to the one you mentioned. It has a molecular weight of 278.78. The compound is used in laboratory chemicals.

Molecular Structure Analysis

The InChI code for “tert-butyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate hydrochloride” is 1S/C12H22N2O3.ClH/c1-11(2,3)17-10(15)14-7-9(6-13)16-8-12(14)4-5-12;/h9H,4-8,13H2,1-3H3;1H.

It should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis and Molecular Structure

• Synthesis Methods : The compound can be synthesized via intramolecular lactonization reactions, as demonstrated by Moriguchi et al. (2014) and Meyers et al. (2009), where they synthesized similar compounds using different methods. These synthesis methods are scalable and efficient, allowing for the creation of novel compounds with potential biological activity (Moriguchi et al., 2014); (Meyers et al., 2009).

• Molecular Structure Analysis : The molecular structure of related compounds has been determined through techniques such as X-ray diffraction analysis, showcasing the compound's bicyclo[2.2.2]octane structure, which includes a lactone moiety and a piperidine ring. These analyses provide insight into the structural properties that could be essential for various applications (Moriguchi et al., 2014).

Chemical Reactions and Modifications

• Reactivity and Derivatives : The compound and its intermediates can be used for selective derivations, as shown by Moskalenko and Boev (2012), providing a pathway to create diverse biologically active heterocyclic compounds. This versatility is crucial for exploring new chemical spaces and potential applications (Moskalenko & Boev, 2012).

• Stereoelectronic Control Theory : Research by Lattes et al. (1982) on the photochemical and thermal rearrangement of oxaziridines, closely related compounds, supports the stereoelectronic control theory. This theory explains the regioselectivities observed in the rearrangements of similar compounds, which could be relevant in designing specific reaction pathways for tert-Butyl 1-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate (Lattes et al., 1982).

Biologically Active Compound Synthesis

• Use in Synthesis of Bioactive Compounds : The compound's derivatives, as shown by Campbell et al. (2009), are essential intermediates in synthesizing potent antagonists, highlighting its role in medicinal chemistry. The ability to create highly functionalized molecules from these intermediates emphasizes the compound's significance in drug discovery and development (Campbell et al., 2009).

Safety and Hazards

The compound “tert-butyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate hydrochloride” is harmful if swallowed and may cause respiratory irritation. It causes severe skin burns and eye damage. The safety information pictograms are GHS05 and GHS07.